Cas no 2229190-93-4 (4-amino-1-(1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229190-93-4
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5810855
• PubChem ID: 165752614
• Update Time: 2025-05-26

4-amino-1-(1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid
• 2229190-93-4
• EN300-1763794

• Inchi： 1S/C10H14N2O2S/c11-7-1-3-10(4-2-7,9(13)14)8-5-12-6-15-8/h5-7H,1-4,11H2,(H,13,14)
• InChI Key： NLWKDAIQGSXKCG-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1(C(=O)O)CCC(CC1)N

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 104Ų

Additional information on 4-amino-1-(1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid

4-Amino-1-(1,3-thiazol-5-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

4-Amino-1-(1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid, with the CAS number 2229190-93-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with an amino group and a thiazole moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The cyclohexane ring in this compound serves as a rigid framework, providing stability to the molecule. The amino group, located at the 4-position, introduces basicity and can participate in hydrogen bonding, which is crucial for interactions in biological systems. The thiazole moiety, attached at the 5-position of the cyclohexane ring, adds aromaticity and electron-withdrawing properties to the molecule. This combination of structural features makes 4-amino-1-(1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid a promising candidate for various chemical modifications and biological assays.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to inhibit certain enzymes and receptors, making it a potential lead compound for therapeutic agents. For instance, investigations into its interaction with G-protein coupled receptors (GPCRs) have shown promising results, suggesting its role in modulating signaling pathways associated with neurological disorders.

Another area of interest is the synthesis and characterization of derivatives of this compound. Scientists have developed various methods to modify the thiazole ring and the amino group to enhance bioavailability and potency. These derivatives have been tested in vitro and in vivo models, demonstrating improved pharmacokinetic profiles and reduced toxicity compared to the parent compound.

The synthesis of 4-amino-1-(1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the cyclohexane carboxylic acid derivative. This is followed by substitution reactions to introduce the thiazole moiety and subsequent amination to install the amino group. The optimization of reaction conditions has been a focus of recent research to improve yield and purity.

In terms of applications, this compound has shown potential in the development of anti-inflammatory agents due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, its antioxidant properties make it a candidate for use in skincare products aimed at combating oxidative stress.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying its biological activities. Advanced techniques such as X-ray crystallography and molecular docking are being employed to elucidate its binding modes with target proteins. These insights will be crucial for designing more effective drug candidates.